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Compound of Interest

Compound Name: Quetiapine Sulfone

Cat. No.: B124143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quetiapine is an atypical antipsychotic medication used in the treatment of schizophrenia and

bipolar disorder. During its metabolism, Quetiapine undergoes oxidation to form various

byproducts. One of these metabolites is Quetiapine Sulfone. The synthesis and

characterization of such metabolites are crucial for ensuring the safety, efficacy, and quality of

the pharmaceutical product. This document provides a detailed experimental protocol for the

chemical synthesis of Quetiapine Sulfone, presents key analytical data, and visualizes the

synthesis workflow.

Data Presentation
The following table summarizes the key chemical data for Quetiapine Sulfone.
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Parameter Value Reference

Analyte Name Quetiapine Sulfone [1]

CAS Number 329216-65-1 [1][2]

Molecular Formula C21H25N3O4S [1][2]

Molecular Weight 415.51 g/mol

Accurate Mass 415.1566

SMILES
OCCOCCN1CCN(CC1)C2=Nc

3ccccc3S(=O)(=O)c4ccccc24

InChI

InChI=1S/C21H25N3O4S/c25-

14-16-28-15-13-23-9-11-

24(12-10-23)21-17-5-1-3-7-

19(17)29(26,27)20-8-4-2-6-

18(20)22-21/h1-8,25H,9-16H2

Synonyms

2-[2-[4-(11,11-

dioxobenzo[b]benzothiazepin-

6-yl)piperazin-1-

yl]ethoxy]ethanol

Experimental Protocols
The synthesis of Quetiapine Sulfone involves the oxidation of the sulfur atom in the

dibenzothiazepine ring of Quetiapine. The following protocol is based on established oxidation

methods for Quetiapine and related compounds.

Method: Oxidation with Hydrogen Peroxide and Sodium
Tungstate Dihydrate
This method utilizes hydrogen peroxide as the oxidizing agent with sodium tungstate dihydrate

as a catalyst to facilitate the oxidation of the sulfide to a sulfone.

Materials:
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Quetiapine hemifumarate

Chloroform

Deionized water

10% Sodium bicarbonate (NaHCO3) solution

Anhydrous sodium sulfate

Methanol

Sodium tungstate dihydrate

Hydrogen peroxide (30-50%)

Silica gel for column chromatography

Eluent for chromatography (e.g., chloroform:methanol mixture)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Chromatography column

Thin-layer chromatography (TLC) plates and chamber

UV lamp for TLC visualization

Standard laboratory glassware

Procedure:
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Preparation of Quetiapine Free Base:

To a solution of Quetiapine hemifumarate (e.g., 22 g, 25 mmol) in a mixture of chloroform

(100 mL) and water (100 mL), add 10% NaHCO3 solution until the pH of the aqueous

layer is approximately 8.

Separate the organic layer, wash it twice with deionized water (2 x 100 mL), dry it over

anhydrous sodium sulfate, and concentrate it under reduced pressure at a temperature

below 50°C to obtain Quetiapine free base.

Oxidation Reaction:

Dissolve the obtained Quetiapine residue in methanol (200 mL).

Add a catalytic amount of sodium tungstate dihydrate to the solution.

To the reaction mixture, add an excess of hydrogen peroxide (e.g., 50%, 0.68 g, 10 mmol,

this may need to be adjusted and optimized for sulfone formation) dropwise at ambient

temperature.

Stir the reaction mass at ambient temperature. The reaction time may vary and should be

monitored. For the related S-oxide, stirring for an extended period (e.g., 48 hours) has

been reported.

Monitor the progress of the reaction by TLC using a suitable mobile phase (e.g.,

chloroform:methanol - 9:1).

Workup and Purification:

Once the reaction is complete, concentrate the reaction mass under reduced pressure at a

temperature below 50°C.

Partition the obtained residue between chloroform (100 mL) and water (100 mL).

Wash the organic layer with deionized water (100 mL), dry it over anhydrous sodium

sulfate, and distill off the solvent.
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Purify the resulting residue using column chromatography on silica gel to isolate the

Quetiapine Sulfone. The specific eluent system will need to be determined based on the

polarity of the product.

Characterization:

The structure and purity of the synthesized Quetiapine Sulfone should be confirmed using

various analytical techniques:

Infrared (IR) Spectroscopy: The IR spectrum is expected to show a characteristic strong S=O

stretching band for the sulfone group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR spectra will

show shifts in the signals of the aromatic and aliphatic regions compared to the starting

material, Quetiapine.

Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak

corresponding to the molecular weight of Quetiapine Sulfone (415.51 g/mol ).

High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the

purity of the synthesized compound.

Mandatory Visualization
The following diagrams illustrate the experimental workflow and the chemical transformation for

the synthesis of Quetiapine Sulfone.

Preparation of Quetiapine Free Base Synthesis of Quetiapine Sulfone Purification

Quetiapine Hemifumarate Dissolve in Chloroform/Water Neutralize with 10% NaHCO3 (pH 8) Separate Organic Layer Wash with Water & Dry Concentrate to yield Quetiapine Free Base Dissolve in Methanol Add Sodium Tungstate Dihydrate Add Hydrogen Peroxide Stir at Ambient Temperature Monitor by TLC Concentrate Reaction Mixture Partition between Chloroform and Water Wash & Dry Organic Layer Distill Solvent Column Chromatography Pure Quetiapine Sulfone

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Quetiapine Sulfone.
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Caption: Chemical transformation of Quetiapine to Quetiapine Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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